Cas no 94144-52-2 (1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol)

• Product Name: 1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol
• CAS No: 94144-52-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 2624904
• PubChem ID: 13391703
• Update Time: 2025-10-21

1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• H-20270
• 2-methyl-1-(2-propan-2-ylpyrazolo[1,5-a]pyridin-3-yl)propan-1-ol
• 1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol
• 94144-52-2
• SCHEMBL3194674
• DHCWYFYPHUPOFD-UHFFFAOYSA-N
• AKOS015994591
• 1-(2-isopropylpyrazolo[1,5-alpha]pyridin-3-yl)-2-methylpropan-1-ol
• 1-(2-isopropylpyrazolo[1,5-a]pyridin-3-yl)-2-methylpropan-1-ol
• 1-{2-isopropylpyrazolo[1,5-a]pyridin-3-yl}-2-methylpropan-1-ol
• 2-isopropyl-3-(1-hydroxy-2-methylpropyl)pyrazolo[1,5-a]pyridine

• Inchi： 1S/C14H20N2O/c1-9(2)13-12(14(17)10(3)4)11-7-5-6-8-16(11)15-13/h5-10,14,17H,1-4H3
• InChI Key： DHCWYFYPHUPOFD-UHFFFAOYSA-N
• SMILES： OC(C(C)C)C1=C2C=CC=CN2N=C1C(C)C

Computed Properties

• Exact Mass: 232.157563266Da
• Monoisotopic Mass: 232.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.5Ų

Additional information on 1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol

1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol: A Novel Scaffold for Targeted Therapeutic Applications

1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol, cataloged under CAS number 94144-52-2, represents a structurally unique compound with significant potential in pharmaceutical research. This molecule belongs to the class of substituted pyrazolopyridine derivatives, which have garnered attention for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The synthesis of this compound involves a combination of pyrazole and pyridine moieties, creating a hybrid scaffold that may confer enhanced pharmacological profiles compared to individual components.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine scaffolds in drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that compounds with similar structural features exhibit potent inhibition of the Janus kinase (JAK) family, which is implicated in autoimmune diseases and oncogenesis. The presence of the 2-isopropyl substituent in the pyrazole ring may contribute to increased metabolic stability and improved cell membrane permeability, critical factors for drug efficacy.

Structural analysis of 1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol reveals a hydroxyl group at the terminal position of the propane chain, which could facilitate hydrogen bonding interactions with target proteins. The 2-methyl group on the propane chain may also play a role in modulating the compound's stereochemistry, potentially influencing its binding affinity to specific receptors. Computational models suggest that this molecular architecture could enable selective targeting of kinases, making it a promising candidate for kinase inhibitor development.

Current research trends in the field of pyrazolopyridine derivatives emphasize their application in treating neurodegenerative disorders. A 2024 study published in ACS Chemical Neuroscience demonstrated that similar compounds exhibit neuroprotective effects by modulating the expression of amyloid-beta precursor protein (APP), a key factor in Alzheimer's disease pathology. The 1-(2-isopropyl-pyrazolo[1,5-a]pyridin-3-y1 moiety may act as a molecular scaffold that enhances the compound's ability to cross the blood-brain barrier, a critical requirement for central nervous system (CNS) targeting.

Pharmacokinetic profiling of 1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol has shown favorable properties for drug development. In vitro studies indicate that the compound demonstrates high solubility in aqueous media, which is essential for oral bioavailability. Additionally, its metabolic profile suggests minimal hepatic metabolism, reducing the risk of drug-drug interactions. These characteristics make it a suitable candidate for further preclinical evaluation in oncology and inflammatory disease models.

Emerging evidence from high-throughput screening assays suggests that this compound may have potential in targeting the phosphatidylinositol 3-kinase (PI3K) pathway, a critical signaling cascade in cancer progression. A 2023 preclinical study in Cancer Research demonstrated that similar compounds inhibit the Akt/mTOR pathway, which is frequently dysregulated in solid tumors. The pyrazolo[1,5-a]pyridine framework may provide a template for designing more potent and selective inhibitors of these pathways.

From a synthetic perspective, the preparation of 1-(2-Isopropyl-pyrazolo[1,5-a]pyridin-3-yl)-2-methyl-propan-1-ol involves multi-step organic reactions, including the formation of the pyrazole ring through a [3 + 2] cycloaddition reaction. The introduction of the 2-isopropyl group is typically achieved via alkylation of the pyrazole ring, while the 2-methyl substituent is incorporated through a Grignard reaction. These synthetic strategies highlight the versatility of the pyrazolopyridine scaffold in medicinal chemistry.

Future research directions for this compound include exploring its potential in combination therapies. For example, its ability to modulate multiple signaling pathways may enable synergistic effects when combined with existing therapeutics. Additionally, structural modifications to the pyrazolo[1,5-a]pyridine core could enhance its selectivity for specific targets, reducing off-target effects. These approaches align with the current trends in rational drug design, where molecular scaffolds are optimized for therapeutic efficacy and safety.